1-Bromo-4-(8-bromooctyl)benzene
Overview
Description
1-Bromo-4-(8-bromooctyl)benzene is an organic compound that belongs to the class of bromobenzenes It consists of a benzene ring substituted with a bromine atom at the first position and an 8-bromooctyl group at the fourth position
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Bromo-4-(8-bromooctyl)benzene can be synthesized through a multi-step process involving the bromination of benzene derivatives. One common method involves the electrophilic aromatic substitution reaction, where benzene is first brominated to form bromobenzene. Subsequently, the bromobenzene undergoes further reactions to introduce the 8-bromooctyl group at the para position .
Industrial Production Methods: Industrial production of this compound typically involves large-scale bromination reactions using bromine and a suitable catalyst, such as aluminum chloride or ferric bromide . The reaction conditions are carefully controlled to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions: 1-Bromo-4-(8-bromooctyl)benzene undergoes various chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromine atoms are replaced by other nucleophiles.
Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.
Common Reagents and Conditions:
Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium hydroxide, and other nucleophiles.
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize the compound.
Major Products Formed:
Substitution Reactions: Products include various substituted benzene derivatives depending on the nucleophile used.
Oxidation Reactions: Products include oxidized benzene derivatives such
Properties
CAS No. |
89506-95-6 |
|---|---|
Molecular Formula |
C14H20Br2 |
Molecular Weight |
348.12 g/mol |
IUPAC Name |
1-bromo-4-(8-bromooctyl)benzene |
InChI |
InChI=1S/C14H20Br2/c15-12-6-4-2-1-3-5-7-13-8-10-14(16)11-9-13/h8-11H,1-7,12H2 |
InChI Key |
IUUITJKAXGLVLE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CCCCCCCCBr)Br |
Origin of Product |
United States |
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